Cas no 865458-69-1 (5,6,7,8-tetrahydro-7-phenyl-Isoquinoline)
865458-69-1 structure
Product Name:5,6,7,8-tetrahydro-7-phenyl-Isoquinoline
CAS No:865458-69-1
MF:C15H15N
MW:209.286303758621
CID:2144587
PubChem ID:69489633
Update Time:2025-04-21
5,6,7,8-tetrahydro-7-phenyl-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-tetrahydro-7-phenyl-Isoquinoline
- LQOJYWJSOZUKGA-UHFFFAOYSA-N
- 865458-69-1
- 7-phenyl-5,6,7,8-tetrahydroisoquinoline
- SCHEMBL5563422
- 7-phenyl-5,6,7,8-tetrahydro-isoquinoline
- DB-317008
-
- Inchi: 1S/C15H15N/c1-2-4-12(5-3-1)14-7-6-13-8-9-16-11-15(13)10-14/h1-5,8-9,11,14H,6-7,10H2
- InChI Key: LQOJYWJSOZUKGA-UHFFFAOYSA-N
- SMILES: N1C=CC2=C(C=1)CC(C1C=CC=CC=1)CC2
Computed Properties
- Exact Mass: 209.120449483Da
- Monoisotopic Mass: 209.120449483Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12.9Ų
5,6,7,8-tetrahydro-7-phenyl-Isoquinoline Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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